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Compound of Interest

Compound Name: Stigmasta-3,5-diene

Cat. No.: B145604 Get Quote

Stigmasta-3,5-diene: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Stigmasta-3,5-diene, a significant

steroidal hydrocarbon. The document details its chemical identity, physical properties,

formation pathway, and established analytical methodologies. This guide is intended to serve

as a foundational resource for professionals engaged in food science, quality control, and

natural product chemistry.

Chemical Identity and Synonyms
Stigmasta-3,5-diene is a phytosterol derivative primarily known as a marker for the refining

process in vegetable oils.[1][2] Its presence, particularly in olive oil, indicates thermal treatment,

as it is formed from the dehydration of β-sitosterol during processes like deodorization.[2]

The compound is identified by the CAS Registry Number 4970-37-0.[3][4] It is known by

several synonyms, which are crucial for comprehensive literature and database searches.

Common Synonyms: 24-Ethylcholesta-3,5-diene, 3,5-Stigmastadiene

IUPAC Name: (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-

dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene

Other Identifiers: DTXSID601000829, ICCTZARHLGPHMT-BPIBQTEVSA-N
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Physicochemical Properties
A summary of the key quantitative data for Stigmasta-3,5-diene is presented below. These

properties are essential for analytical method development, solubility studies, and

understanding its behavior in various matrices.

Property Value Source

CAS Registry Number 4970-37-0

Molecular Formula C₂₉H₄₈

Molecular Weight 396.69 g/mol

Exact Mass 396.375601531 Da

Purity (Commercial) ≥95%

logP (Octanol/Water) 8.830

Water Solubility (log) -9.07 (mol/L)

Topological Polar Surface Area 0 Å²

Complexity (PubChem) 638

Formation Pathway
Stigmasta-3,5-diene is not typically a naturally occurring constituent of crude vegetable oils.

Its formation is a direct consequence of the high temperatures and acidic conditions employed

during the physical refining and deodorization of oils. The primary precursor for its synthesis is

β-sitosterol, a common phytosterol found in plants. The process involves an acid-catalyzed

dehydration reaction.
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Caption: Formation of Stigmasta-3,5-diene from β-sitosterol.

Experimental Protocols
The quantification of Stigmasta-3,5-diene is a standard procedure for assessing the quality

and authenticity of virgin olive oils, as its presence indicates adulteration with refined oils. The

primary analytical techniques employed are High-Performance Liquid Chromatography (HPLC)

and Gas Chromatography-Mass Spectrometry (GC-MS).

This method is widely used for the routine analysis of Stigmasta-3,5-diene in fats and oils.

Principle: Steradienes, being nonpolar compounds, are first separated from the more polar

lipid components via silica gel column chromatography. The resulting nonpolar fraction is

then concentrated and analyzed by Reversed-Phase HPLC (RP-HPLC) with UV detection.

Sample Preparation (Silica Gel Chromatography):

Prepare a silica gel column using petroleum ether.
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Dissolve a known mass of the oil sample in petroleum ether.

Apply the sample to the column.

Elute the nonpolar fraction containing steradienes with petroleum ether.

Evaporate the eluate to a specific volume.

HPLC Conditions:

Column: RP-18 column.

Mobile Phase: Isocratic mixture of acetonitrile and tetrahydrofuran.

Detection: UV detector set at 235 nm.

Quantification: An internal standard, such as 3,5-cholestadiene, is often used for accurate

quantification, especially in virgin oils where concentrations are low. For refined oils, an

external standard calibration curve can be used.

GC-MS provides high sensitivity and specificity, confirming the identity of the detected peaks.

Principle: The sample, after appropriate cleanup, is injected into a gas chromatograph where

compounds are separated based on their volatility and interaction with the stationary phase.

The separated compounds then enter a mass spectrometer for detection and identification

based on their mass-to-charge ratio.

Sample Preparation: Similar to the HPLC method, an initial cleanup step using column

chromatography is typically required to isolate the steroidal hydrocarbon fraction.

GC-MS Conditions:

Column: A nonpolar capillary column, such as one with a 5% phenyl methyl silicon

stationary phase (e.g., DB-5), is commonly used.

Carrier Gas: Helium at a constant flow rate.
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Temperature Program: A programmed temperature ramp is employed, for instance,

starting at 235°C, holding for several minutes, and then increasing to 285°C.

Injector and Detector Temperatures: Injector temperature is typically set high (e.g., 300°C)

to ensure rapid volatilization.

Ionization: Electron Ionization (EI) at 70 eV is standard.

Detection: The mass spectrometer is operated in either full scan mode to identify

compounds or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantifying

known analytes.
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Caption: General workflow for sample preparation.

Biological Activity
While extensive research exists on the biological activities of related phytosterols like

stigmasterol and β-sitosterol, which exhibit anti-inflammatory, antimicrobial, and antioxidant

properties, there is limited direct evidence attributing significant pharmacological effects to
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Stigmasta-3,5-diene itself. Its primary relevance in scientific literature is as a chemical marker

for thermal processing in edible oils. Some studies performing GC-MS analysis on plant

extracts have identified Stigmasta-3,5-diene as a component of fractions that exhibit

antimicrobial or antioxidant activity, but the activity is not ascribed to this compound alone.

Conclusion
Stigmasta-3,5-diene is a key analyte in food science, particularly for the quality control of

edible oils. Its well-defined chemical properties and established formation pathway from β-

sitosterol make it a reliable indicator of refining processes. The analytical methods for its

detection and quantification are robust and widely implemented. While it belongs to the broadly

bioactive class of phytosterols, its specific pharmacological profile remains an area for potential

future investigation. For now, its principal role remains that of a critical quality marker for

ensuring the authenticity of high-value products like virgin olive oil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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